Cas no 62039-62-7 (Ethanone, 1-[5-(tetradecylthio)-2-thienyl]-)

Ethanone, 1-[5-(tetradecylthio)-2-thienyl]- structure
62039-62-7 structure
Product Name:Ethanone, 1-[5-(tetradecylthio)-2-thienyl]-
CAS No:62039-62-7
MF:C20H34OS2
MW:354.613363742828
CID:459941
PubChem ID:71390469
Update Time:2025-04-19

Ethanone, 1-[5-(tetradecylthio)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[5-(tetradecylthio)-2-thienyl]-
    • 1-(5-tetradecylsulfanylthiophen-2-yl)ethanone
    • 62039-62-7
    • 1-[5-(Tetradecylsulfanyl)thiophen-2-yl]ethan-1-one
    • DTXSID90812376
    • Inchi: 1S/C20H34OS2/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-22-20-16-15-19(23-20)18(2)21/h15-16H,3-14,17H2,1-2H3
    • InChI Key: HKBGXQRJUYJJEN-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C(C)=O)S1)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 354.20532
  • Monoisotopic Mass: 354.20510805g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 70.6Ų

Experimental Properties

  • PSA: 17.07
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